Cas no 21293-20-9 (Isoquassin)

• Product Name: Isoquassin
• CAS No: 21293-20-9
• MF: C₂₂H₂₈O₆
• MW: 388.454127311707
• CID: 242185
• PubChem ID: 23624185
• Update Time: 2024-02-28

Isoquassin Chemical and Physical Properties

Names and Identifiers

• Picrasa-2,12-diene-1,11,16-trione,2,12-dimethoxy-, (14a)- (9CI)
• Isoquassin(7CI)
• Phenanthro[10,1-bc]pyran, picrasa-2,12-diene-1,11,16-trione deriv.
• Phenanthro[10,1-bc]pyran-1,5,11(4H)-trione,3a,6a,7,7a,8,11a,11b,11c-octahydro-2,10-dimethoxy-3,8,11a,11c-tetramethyl-(8CI)
• Picrasmin
• Isoquassin
• 56OBQ2603B
• Isoquassin [MI]
• Q27261407
• Picrasa-2,12-diene-1,11,16-trione, 2,12-dimethoxy-, (14alpha)-
• 21293-20-9
• UNII-56OBQ2603B
• PICRASA-2,12-DIENE-1,11,16-TRIONE, 2,12-DIMETHOXY-, (14.ALPHA.)-
• Phenanthro(10,1-bc)pyran-1,5,11(4H)-trione, 3a,6a,7,7a,8,11a,11b,11c-octahydro-2,10-dimethoxy-3,8,11a,11c-tetramethyl-

• Inchi： 1S/C22H28O6/c1-10-7-14(26-5)20(25)22(4)12(10)8-15-21(3)13(9-16(23)28-15)11(2)18(27-6)17(24)19(21)22/h7,10,12-13,15,19H,8-9H2,1-6H3/t10-,12+,13-,15-,19+,21-,22+/m1/s1
• InChI Key： IOSXSVZRTUWBHC-NYWUXZQNSA-N
• SMILES： O1C(C[C@@H]2C(C)=C(C([C@@H]3[C@]4(C(C(=C[C@@H](C)[C@@H]4C[C@@H]1[C@]32C)OC)=O)C)=O)OC)=O

Computed Properties

• Exact Mass: 388.189
• Monoisotopic Mass: 388.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 838
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9
• XLogP3: 2.4

Experimental Properties

• Melting Point: 222-225°
• Specific Rotation: D20 +45.4° (chloroform)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quassinoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Quassinoids